1-[2-Oxo-2-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-oxo-2-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H20F3N3O4/c19-18(20,21)13-2-1-3-14(22-13)28-11-12-6-8-23(9-7-12)17(27)10-24-15(25)4-5-16(24)26/h1-3,12H,4-11H2
• InChI Key: XHXDHDQROHVTDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)C(=O)CN3C(=O)CCC3=O
• Molecular Formula: C18H20F3N3O4
• Molecular Weight: 399.4 g/mol

Description

The compound appears to contain a pyrrolidine-2,5-dione ring, a piperidine ring, and a pyridine ring. Pyrrolidine and its derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The pyrrolidine ring is a five-membered nitrogen heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. Pyrrolidine is a saturated scaffold and its derivatives can exhibit a variety of physicochemical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives have been found to exhibit a variety of biological activities.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential therapeutic applications. Pyrrolidine derivatives are an active area of research in drug discovery.